Cas no 129720-21-4 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-)
129720-21-4 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-
CAS No:129720-21-4
MF:C20H24O2
MW:296.403366088867
CID:1228429
Update Time:2024-08-05
[1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-
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- Inchi: 1S/C20H24O2/c1-3-4-5-6-7-16-8-13-19(14-15(16)2)17-9-11-18(12-10-17)20(21)22/h8-14H,3-7H2,1-2H3,(H,21,22)
- InChI Key: FUHDFWVCRLIJQP-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(CCCCCC)C(C)=C2)=CC=C(C(O)=O)C=C1
Computed Properties
- Exact Mass: 296.17772
Experimental Properties
- Density: 1.049±0.06 g/cm3(Predicted)
- Boiling Point: 445.3±34.0 °C(Predicted)
- PSA: 37.3
- pka: 4.24±0.10(Predicted)
[1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl- Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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